Cas no 1932817-62-3 (CID 97111945)

• Product Name: CID 97111945
• CAS No: 1932817-62-3
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 4728138
• Update Time: 2023-08-15

CID 97111945 Chemical and Physical Properties

Names and Identifiers

• Rel-(3s,3ar,7ar)-tert-butyl 3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3h)-carboxylate
• Racemic-(3S,3aR,7aR)-tert-butyl 3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
• Racemic-(3R,3aR,7aR)-tert-butyl 3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
• tert-Butyl (3S,3aR,7aR)-3-(aminomethyl)-3,3a,4,6,7,7a-hexahydro-1H-furo[3,4-c]pyridine-5-carboxylate
• Furo[3,4-c]pyridine-5(3H)-carboxylic acid, 3-(aminomethyl)hexahydro-, 1
• CID 97111945

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-5-4-9-8-17-11(6-14)10(9)7-15/h9-11H,4-8,14H2,1-3H3/t9-,10-,11+/m0/s1
• InChI Key： HLBMPIBPEUZPJQ-GARJFASQSA-N
• SMILES： O1C[C@@H]2CCN(C(=O)OC(C)(C)C)C[C@@H]2[C@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Topological Polar Surface Area: 64.8